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Compound of Interest

Compound Name: YIL781 hydrochloride

Cat. No.: B10768977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
YIL781 hydrochloride is a potent and selective antagonist of the ghrelin receptor (GHS-R1a),

with a Ki value of 17 nM.[1][2] It has demonstrated efficacy in improving glucose homeostasis

by blocking the effects of ghrelin on insulin secretion, making it a valuable tool in metabolic

disease research.[2][3][4] Furthermore, YIL781 has been identified as a biased ligand,

selectively activating Gαq/11 and Gα12 signaling pathways without engaging β-arrestin,

offering a nuanced approach to studying ghrelin receptor pharmacology.[5] Accurate and

consistent preparation of YIL781 hydrochloride stock solutions is paramount for obtaining

reliable and reproducible experimental results. This document provides a detailed protocol for

the preparation, storage, and handling of YIL781 hydrochloride stock solutions for in vitro and

in vivo applications.

Physicochemical Properties and Solubility
A thorough understanding of the physicochemical properties of YIL781 hydrochloride is

essential for its proper handling and use.
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Property Value Reference

Molecular Formula C₂₄H₂₈FN₃O₂・HCl [1][2][6]

Molecular Weight 445.96 g/mol [1][2][7]

Appearance Solid [1]

Purity >98% [2]

Solubility

DMSO (up to 100 mM),

Ethanol (up to 100 mM), Water

(up to 100 mM)

[1][2]

Storage (Solid)

Desiccate at room

temperature. Can be stored for

up to 12 months.

[1][2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol is suitable for most in vitro applications.

Materials:

YIL781 hydrochloride powder

Anhydrous dimethyl sulfoxide (DMSO), newly opened

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator water bath

Procedure:
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Aseptic Technique: Perform all steps in a laminar flow hood or a designated clean area to

maintain sterility.

Weighing: Accurately weigh the desired amount of YIL781 hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 4.46 mg of YIL781
hydrochloride (Molecular Weight: 445.96 g/mol ).

Dissolution:

Add the appropriate volume of DMSO to the vial containing the YIL781 hydrochloride
powder. For a 10 mM stock, add 1 mL of DMSO to 4.46 mg of the compound.

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

[8][9] Gentle heating (up to 37°C) can also be applied, but avoid excessive heat to prevent

degradation.

Sterilization (Optional): If required for your specific application (e.g., cell culture), filter the

stock solution through a 0.22 µm syringe filter into a sterile, amber vial.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[8][10] Ensure the vials are tightly sealed to prevent moisture

absorption.[10]

Workflow for Preparing YIL781 Hydrochloride Stock Solution
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Caption: Workflow for preparing a sterile stock solution of YIL781 hydrochloride.

Protocol 2: Preparation of Working Solutions for In Vivo
Studies
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For in vivo experiments, YIL781 hydrochloride is often formulated in a vehicle containing a

mixture of solvents to ensure solubility and biocompatibility. It is recommended to prepare

these solutions fresh on the day of use.[8][10]

Example Formulation:

A commonly used vehicle for in vivo administration consists of 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline.[8]

Procedure:

Prepare a Concentrated Stock in DMSO: First, prepare a concentrated stock solution of

YIL781 hydrochloride in DMSO as described in Protocol 1.

Vehicle Preparation: In a sterile tube, sequentially add the vehicle components in the

specified order, mixing thoroughly after each addition.

Start with the required volume of PEG300.

Add the concentrated DMSO stock solution and mix.

Add Tween-80 and mix.

Finally, add saline to reach the final volume and mix until the solution is clear.

Final Concentration: The final concentration of YIL781 hydrochloride in the working solution

will depend on the dosing requirements for the specific animal model. For example, to

prepare a 1 mg/mL working solution, an appropriate volume of a more concentrated DMSO

stock would be added to the vehicle.

Signaling Pathway of YIL781 Hydrochloride
YIL781 acts as an antagonist at the ghrelin receptor (GHS-R1a), a G protein-coupled receptor

(GPCR). The ghrelin receptor can signal through multiple G protein pathways, including Gαq,

Gαi/o, and Gα12/13, as well as through β-arrestin-mediated pathways.[11] YIL781 exhibits

biased agonism, selectively activating the Gαq/11 and Gα12 pathways while not engaging β-

arrestin.[5] This biased signaling profile makes YIL781 a valuable tool for dissecting the specific

roles of these pathways in ghrelin receptor function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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